Cas no 61799-89-1 (Benzoic acid, 4-(2-methylbutoxy)-)

• Product Name: Benzoic acid, 4-(2-methylbutoxy)-
• CAS No: 61799-89-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 465757
• PubChem ID: 5151059
• Update Time: 2025-04-19

Benzoic acid, 4-(2-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-methylbutoxy)-
• 4-(2-methylbutoxy)benzoic acid
• AKOS011384042
• SCHEMBL7696449
• DTXSID20408847
• 61799-89-1

• Inchi： 1S/C12H16O3/c1-3-9(2)8-15-11-6-4-10(5-7-11)12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)
• InChI Key： ZVXVOVQIWRACRK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC(C)CC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53